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Compound of Interest

Compound Name:
4-Hydroxy-5-methylisophthalic

acid

CAS No.: 4365-31-5

Cat. No.: B175720

Get Quote

Executive Summary
Immediate Action Required: 4-Hydroxy-5-methylisophthalic acid (CAS: 4365-31-5) is a

substituted aromatic acid possessing both phenolic and carboxylic acid functionalities. It poses

risks of severe eye irritation (H319) and respiratory tract irritation (H335).

Core Disposal Directive: Do NOT dispose of this compound down the drain. Despite its acidity,

the aromatic ring structure resists rapid biodegradation in standard municipal water treatment.

All waste must be collected for high-temperature incineration via a licensed hazardous waste

contractor.

Chemical Profile & Hazard Identification
Understanding the molecular structure is the first step in safe disposal. The presence of the

phenolic hydroxyl group at the 4-position increases the compound's reactivity toward oxidizing

agents compared to unsubstituted isophthalic acid.
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Property Specification Operational Implication

Chemical Name
4-Hydroxy-5-methylisophthalic

acid
Labeling requirement

CAS Number 4365-31-5
Unique identifier for waste

manifests

Molecular Formula C₉H₈O₅
Carbon-rich; suitable for

incineration

Physical State
Solid (White to off-white

powder)

Dust inhalation risk; requires

N95/P100 mask

Acidity (pKa) ~3.5 - 4.5 (Carboxylic groups)

Corrosive to mucous

membranes; lowers pH of

waste streams

Key Hazards Irritant (Skin/Eye/Lung) H315, H319, H335

Incompatibilities
Strong Oxidizers, Strong

Bases
Risk of exothermic reaction

Personal Protective Equipment (PPE) Matrix
Rationale: Standard latex gloves are often insufficient for phenolic compounds, which can

permeate rapidly.

Hand Protection:Nitrile Rubber gloves (minimum thickness 0.11 mm). Double-gloving is

recommended during spill cleanup.

Eye Protection: Chemical safety goggles (ANSI Z87.1 compliant). Safety glasses are

insufficient due to the risk of fine dust generation.

Respiratory Protection: If handling >10g of powder outside a fume hood, use a NIOSH-

approved N95 particulate respirator.

Body Protection: Standard laboratory coat; closed-toe shoes.
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The following workflow illustrates the decision-making process for segregating 4-Hydroxy-5-
methylisophthalic acid waste.

Waste Generation
(4-Hydroxy-5-methylisophthalic acid)

Physical State?

Solid / Powder Liquid / Solution

Collect in Wide-Mouth
HDPE Container Solvent Base?

Label: 'Solid Organic Waste'
(Hazard: Irritant)

Ship for Incineration

Organic Solvent
(e.g., MeOH, DMSO)

Organic

Aqueous Solution

Water

Segregate: Halogenated vs.
Non-Halogenated

Check pH
(Do NOT Drain Pour)
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Figure 1: Decision logic for segregating waste streams based on physical state and solvent

matrix.

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Compound)
Causality: Solid organic acids can create localized high-acidity zones if wetted. They must be

isolated to prevent accidental reaction with incompatible waste (e.g., oxidizers).

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[1][2]

[3][4]

Labeling: Affix a hazardous waste label.

Constituents: "4-Hydroxy-5-methylisophthalic acid".[5][6][7]

Hazard Checkbox: "Irritant".

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Aqueous Solutions & Elementary
Neutralization
Regulatory Insight: Under US EPA RCRA guidelines, "Elementary Neutralization" is permitted

in some contexts, but for this specific aromatic compound, neutralization for drain disposal is

discouraged due to aquatic toxicity concerns of phenol derivatives.

Collection: Collect aqueous solutions in a carboy designated for "Aqueous Organic Waste."

pH Adjustment (For Stability Only): If the solution is highly acidic (pH < 2), it is classified as

Characteristic Waste D002. You may carefully adjust the pH to 5–9 using dilute Sodium

Hydroxide (NaOH) to reduce corrosion risks to the storage container.
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Warning: This reaction is exothermic. Add base slowly with stirring.

Disposal: Cap tightly and tag for incineration.

Scenario C: Organic Solvent Mixtures
Causality: This compound is often used in organic synthesis with solvents like Methanol or

DMSO.

Segregation: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g.,

Methanol).

Bulking: Pour into the appropriate solvent waste carboy.

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric

Acid waste), as the phenolic moiety in 4-H-5-MIPA can react vigorously.

Emergency Spill Response
In the event of a spill, speed and containment are critical to prevent migration into floor drains.

1. ASSESS
Identify Substance &

Volume

2. PROTECT
Don PPE (Nitrile,
Goggles, N95)

3. CONTAIN
Isolate Area &
Cover Drains

4. CLEAN
Wet Sweep or
Absorb Liquid

5. DECON
Wash Surface with

Soap & Water

Click to download full resolution via product page

Figure 2: Five-step emergency response protocol for laboratory spills.

Specific Cleanup Steps:

Powder Spills: Do not dry sweep, as this generates irritant dust. Cover the powder with a

damp paper towel or use a HEPA-filtered vacuum if available. Scoop the damp material into

a waste container.[4]

Liquid Spills: Cover with an inert absorbent (vermiculite or clay). Do not use combustible

materials like sawdust if the solvent is flammable.
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Decontamination: Wipe the surface with a mild detergent solution. The phenol group can

leave a residue; a second wipe with 70% ethanol may be required for final cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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